Cas no 1236144-18-5 (ethyl 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate)

• Product Name: ethyl 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate
• CAS No: 1236144-18-5
• MF: C₈H₉F₃N₂O₂
• MW: 222.164472341537
• MDL: MFCD18262319
• CID: 3160346
• PubChem ID: 14049150
• Update Time: 2025-04-21

ethyl 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate
• DBOBQRXSUWUSEH-UHFFFAOYSA-N
• AKOS005169459
• 1236144-18-5
• SCHEMBL3711515
• LS-10788
• MFCD18262319
• ethyl 2-methyl-5-(trifluoromethyl)pyrazole-3-carboxylate
• STL584337
• ALBB-030252
• ethyl1-methyl-3-(trifluoromethyl)-1h-pyrazole-5-carboxylate

• MDL： MFCD18262319
• Inchi： 1S/C8H9F3N2O2/c1-3-15-7(14)5-4-6(8(9,10)11)12-13(5)2/h4H,3H2,1-2H3
• InChI Key： DBOBQRXSUWUSEH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OCC)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 222.06161202Da
• Monoisotopic Mass: 222.06161202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.1Ų

ethyl 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives